51-77-4

Gefarnate

In Stock

• CAS RN:
• 51-77-4

• Formula:
• C27H44O2

• InChI:
• InChI=1S/C27H44O2/c1-22(2)12-8-14-24(5)16-10-17-25(6)18-11-19-27(28)29-21-20-26(7)15-9-13-23(3)4/h12-13,16,18,20H,8-11,14-15,17,19,21H2,1-7H3/b24-16+,25-18+,26-20+

• InChIKey:
• ZPACYDRSPFRDHO-ROBAGEODSA-N

• Gefarnate is an organic molecular entity.
  Gefarnate has been investigated for the treatment and prevention of Stomach Ulcer, Duodenal Ulcer, and Cardio-cerebrovascular Disease.
  A water insoluble terpene fatty acid used in the treatment of gastrointestinal ulcers;  it facilitates the healing and function of mucosal tissue.

Homarylamine

In Stock

• CAS RN:
• 451-77-4

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c1-11-5-4-8-2-3-9-10(6-8)13-7-12-9/h2-3,6,11H,4-5,7H2,1H3

• InChIKey:
• OPJOMVMFYOUDPK-UHFFFAOYSA-N

• Homarylamine is a member of benzodioxoles.

5-Tert-butyl-2-nitrophenol

Usually In Stock

• CAS RN:
• 5651-77-4

• Formula:
• C10H13NO3

• InChI:
• InChI=1S/C10H13NO3/c1-10(2,3)7-4-5-8(11(13)14)9(12)6-7/h4-6,12H,1-3H3

• InChIKey:
• FQVUUPPMBGPBRL-UHFFFAOYSA-N

• 5-Tert-butyl-2-nitrophenol is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.

4-{[2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydro-2-quinoxalinyl)acetyl]amino}phenyl acetate

In Stock

• CAS RN:
• 5851-77-4

• Formula:
• C20H21N3O4

• InChI:
• InChI=1S/C20H21N3O4/c1-11-8-16-17(9-12(11)2)23-20(26)18(22-16)10-19(25)21-14-4-6-15(7-5-14)27-13(3)24/h4-9,18,22H,10H2,1-3H3,(H,21,25)(H,23,26)

• InChIKey:
• CQMQMEXENAOTPQ-UHFFFAOYSA-N

• 4-{[2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydro-2-quinoxalinyl)acetyl]amino}phenyl acetate is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.4 g/mol. The purity is usually 95%.

3-(Aminooxy)propanoic acid hydrochloride

In Stock

• CAS RN:
• 5251-77-4

• Formula:
• C3H8ClNO3

• InChI:
• InChI=1S/C3H7NO3.ClH/c4-7-2-1-3(5)6;/h1-2,4H2,(H,5,6);1H

• InChIKey:
• XRRWTXUSRDXCLW-UHFFFAOYSA-N

• 3-(Aminooxy)propanoic acid hydrochloride is a useful research compound. Its molecular formula is C3H8ClNO3 and its molecular weight is 141.55 g/mol. The purity is usually 95%.

N-(Aminocarbonyl)-2-chlorobenzenesulfonamide

• CAS RN:
• 5051-77-4

• Formula:
• C7H7ClN2O3S

• InChI:
• InChI=1S/C7H7ClN2O3S/c8-5-3-1-2-4-6(5)14(12,13)10-7(9)11/h1-4H,(H3,9,10,11)

• InChIKey:
• KQRMGBSYWRUESQ-UHFFFAOYSA-N

• N-(Aminocarbonyl)-2-chlorobenzenesulfonamide, also known as N-(Aminocarbonyl)-2-chlorobenzenesulfonamide, is a useful research compound. Its molecular formula is C7H7ClN2O3S and its molecular weight is 234.66 g/mol. The purity is usually 95%.

2-Bromo-3-methoxynaphthalene

In Stock

• CAS RN:
• 68251-77-4

• Formula:
• C11H9BrO

• InChI:
• InChI=1S/C11H9BrO/c1-13-11-7-9-5-3-2-4-8(9)6-10(11)12/h2-7H,1H3

• InChIKey:
• VFAPZPJQVMNTEX-UHFFFAOYSA-N

• 2-Bromo-3-methoxynaphthalene is a useful research compound. Its molecular formula is C11H9BrO and its molecular weight is 237.09 g/mol. The purity is usually 95%.

(1-Methyldecyl)cyclohexane

• CAS RN:
• 13151-77-4

• Formula:
• C17H34

• InChI:
• InChI=1S/C17H34/c1-3-4-5-6-7-8-10-13-16(2)17-14-11-9-12-15-17/h16-17H,3-15H2,1-2H3

• InChIKey:
• HTLTZXFLCWUBHX-UHFFFAOYSA-N

• (1-Methyldecyl)cyclohexane, also known as (1-Methyldecyl)cyclohexane, is a useful research compound. Its molecular formula is C17H34 and its molecular weight is 238.5 g/mol. The purity is usually 95%.

Meleagrin

In Stock

• CAS RN:
• 71751-77-4

• Formula:
• C23H23N5O4

• InChI:
• InChI=1S/C23H23N5O4/c1-5-21(2,3)22-11-18(29)20(31)27-17(10-14-12-24-13-25-14)19(30)26-23(22,27)28(32-4)16-9-7-6-8-15(16)22/h5-13,29H,1H2,2-4H3,(H,24,25)(H,26,30)/b17-10+/t22-,23-/m0/s1

• InChIKey:
• JTJJJLSLKZFEPJ-ZAYCRUKZSA-N

• Meleagrin is a new FabI inhibitor from Penicillium chryosogenum. Bacterial enoyl-acyl carrier protein reductase (FabI) is a promising novel antibacterial target. Meleagrin inhibited intracellular fatty acid biosynthesis and growth of S. aureus, and increased the minimum inhibitory concentration for fabI-overexpressing S. aureus.

Ethyl[(3-methylphenyl)methyl]amine

In Stock

• CAS RN:
• 209051-77-4

• Formula:
• C10H15N

• InChI:
• InChI=1S/C10H15N/c1-3-11-8-10-6-4-5-9(2)7-10/h4-7,11H,3,8H2,1-2H3

• InChIKey:
• AHSNAOOBNGLDJW-UHFFFAOYSA-N

• Ethyl[(3-methylphenyl)methyl]amine is a useful research compound. Its molecular formula is C10H15N and its molecular weight is 149.23 g/mol. The purity is usually 95%.

(3aR,5r,6aS)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate

In Stock

• CAS RN:
• 194151-77-4

• Formula:
• C12H21NO3

• InChI:
• InChI=1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-8-4-10(14)5-9(8)7-13/h8-10,14H,4-7H2,1-3H3/t8-,9+,10?

• InChIKey:
• DIDQRACXWWEPDZ-ULKQDVFKSA-N

• (3aR,5r,6aS)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.3 g/mol. The purity is usually 95%.

2-Bromo-4'-cyanobenzophenone

In Stock

• CAS RN:
• 746651-77-4

• Formula:
• C14H8BrNO

• InChI:
• InChI=1S/C14H8BrNO/c15-13-4-2-1-3-12(13)14(17)11-7-5-10(9-16)6-8-11/h1-8H

• InChIKey:
• QDUFXCOYFONVNX-UHFFFAOYSA-N

• 2-Bromo-4'-cyanobenzophenone is a useful research compound. Its molecular formula is C14H8BrNO and its molecular weight is 286.12 g/mol. The purity is usually 95%.

(1R,2S,4S)-4-Acetyl-1,2-epoxy-1-methylcyclohexane

• CAS RN:
• 149251-77-4

• Formula:
• C9H14O2

• InChI:
• InChI=1S/C9H14O2/c1-6(10)7-3-4-9(2)8(5-7)11-9/h7-8H,3-5H2,1-2H3/t7-,8-,9+/m0/s1

• InChIKey:
• VPQYGKRHSKLXJB-XHNCKOQMSA-N

• (1R,2S,4S)-4-Acetyl-1,2-epoxy-1-methylcyclohexane, also known as (1R,2S,4S)-4-Acetyl-1,2-epoxy-1-methylcyclohexane, is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.

5-[(2,3,5-trichlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-amine

• CAS RN:
• 880451-77-4

• Formula:
• C9H7Cl3N4S

• InChI:
• InChI=1S/C9H7Cl3N4S/c10-5-1-4(7(12)6(11)2-5)3-17-9-14-8(13)15-16-9/h1-2H,3H2,(H3,13,14,15,16)

• InChIKey:
• BVFLSZDEGXRAJP-UHFFFAOYSA-N

• 5-[(2,3,5-trichlorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-amine is a useful research compound. Its molecular formula is C9H7Cl3N4S and its molecular weight is 309.6g/mol. The purity is usually 95%.

2-(3-(Diethylamino)propyl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

In Stock

• CAS RN:
• 893351-77-4

• Formula:
• C26H30N2O4

• InChI:
• InChI=1S/C26H30N2O4/c1-5-27(6-2)13-8-14-28-23(18-9-7-10-19(16-18)31-4)22-24(29)20-15-17(3)11-12-21(20)32-25(22)26(28)30/h7,9-12,15-16,23H,5-6,8,13-14H2,1-4H3

• InChIKey:
• MJDQLWAGUHJZLD-UHFFFAOYSA-N

• 2-(3-(Diethylamino)propyl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C26H30N2O4 and its molecular weight is 434.536. The purity is usually 95%.

1-[3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-amine

In Stock

• CAS RN:
• 893751-77-4

• Formula:
• C9H11N5

• InChI:
• InChI=1S/C9H11N5/c1-7(10)8-3-2-4-9(5-8)14-6-11-12-13-14/h2-7H,10H2,1H3

• InChIKey:
• VADSVKGJGKLFME-UHFFFAOYSA-N

• 1-[3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-amine is a useful research compound. Its molecular formula is C9H11N5 and its molecular weight is 189.22 g/mol. The purity is usually 95%.

Ethyl 5-[(3,5-dimethylbenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-77-4

• Formula:
• C25H23N3O5S

• InChI:
• InChI=1S/C25H23N3O5S/c1-5-33-25(31)21-19-13-34-23(26-22(29)16-11-14(2)10-15(3)12-16)20(19)24(30)28(27-21)17-6-8-18(32-4)9-7-17/h6-13H,5H2,1-4H3,(H,26,29)

• InChIKey:
• CCMQZBRFHQPZBB-UHFFFAOYSA-N

• Ethyl 5-[(3,5-dimethylbenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H23N3O5S and its molecular weight is 477.54. The purity is usually 95%.

N1-(4-(dimethylamino)phenethyl)-N2-(2-methoxybenzyl)oxalamide

In Stock

• CAS RN:
• 953951-77-4

• Formula:
• C20H25N3O3

• InChI:
• InChI=1S/C20H25N3O3/c1-23(2)17-10-8-15(9-11-17)12-13-21-19(24)20(25)22-14-16-6-4-5-7-18(16)26-3/h4-11H,12-14H2,1-3H3,(H,21,24)(H,22,25)

• InChIKey:
• AOUVOBNLUQMILN-UHFFFAOYSA-N

• N1-(4-(dimethylamino)phenethyl)-N2-(2-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C20H25N3O3 and its molecular weight is 355.438. The purity is usually 95%.

3'-Methoxy-2-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898751-77-4

• Formula:
• C20H23NO2

• InChI:
• InChI=1S/C20H23NO2/c1-23-18-10-7-9-16(14-18)20(22)19-11-4-3-8-17(19)15-21-12-5-2-6-13-21/h3-4,7-11,14H,2,5-6,12-13,15H2,1H3

• InChIKey:
• UXFRVCZRFLDKJW-UHFFFAOYSA-N

• 3'-Methoxy-2-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.

(7-Chloronaphthalen-1-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 1093651-77-4

• Formula:
• C11H11Cl2N

• InChI:
• InChI=1S/C11H10ClN.ClH/c12-10-5-4-8-2-1-3-9(7-13)11(8)6-10;/h1-6H,7,13H2;1H

• InChIKey:
• MKPNYNYORSDRIC-UHFFFAOYSA-N

• (7-Chloronaphthalen-1-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C11H11Cl2N and its molecular weight is 228.12. The purity is usually 95%.

2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-(trifluoromethyl)pyrimidine

In Stock

• CAS RN:
• 2549051-77-4

• Formula:
• C13H12F4N6

• InChI:
• InChI=1S/C13H12F4N6/c14-9-7-18-8-20-11(9)22-3-5-23(6-4-22)12-19-2-1-10(21-12)13(15,16)17/h1-2,7-8H,3-6H2

• InChIKey:
• RZDHYNUUFPBDCZ-UHFFFAOYSA-N

• 2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C13H12F4N6 and its molecular weight is 328.27 g/mol. The purity is usually 95%.

N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-5-fluoro-2-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1797251-77-4

• Formula:
• C14H17FN4O2S

• InChI:
• InChI=1S/C14H17FN4O2S/c1-10-4-5-11(15)8-12(10)22(20,21)17-9-13-16-7-6-14(18-13)19(2)3/h4-8,17H,9H2,1-3H3

• InChIKey:
• BZFHFKSRULQGOM-UHFFFAOYSA-N

• N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-5-fluoro-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H17FN4O2S and its molecular weight is 324.37. The purity is usually 95%.

2-[4-[[6-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]acetamide

Usually In Stock

• CAS RN:
• 2379951-77-4

• Formula:
• C14H18F3N3O2

• InChI:
• InChI=1S/C14H18F3N3O2/c15-14(16,17)11-2-1-3-13(19-11)22-9-10-4-6-20(7-5-10)8-12(18)21/h1-3,10H,4-9H2,(H2,18,21)

• InChIKey:
• BTDAILFBNISXQA-UHFFFAOYSA-N

• 2-[4-[[6-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]acetamide is a useful research compound. Its molecular formula is C14H18F3N3O2 and its molecular weight is 317.312. The purity is usually 95%.

(3aR,5r,6aS)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate

• CAS RN:
• 194151-77-4; 912563-45-2

• Formula:
• C12H21NO3

• InChI:
• InChI=1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-8-4-10(14)5-9(8)7-13/h8-10,14H,4-7H2,1-3H3/t8-,9+,10?

• InChIKey:
• DIDQRACXWWEPDZ-MYJAWHEDSA-N

• (3aR,5r,6aS)-tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.304. The purity is usually 95%.